![molecular formula C7H11N3 B1527313 2,5,6-Trimethylpyrimidin-4-amine CAS No. 871823-78-8](/img/structure/B1527313.png)
2,5,6-Trimethylpyrimidin-4-amine
Overview
Description
“2,5,6-Trimethylpyrimidin-4-amine” is a heterocyclic compound . It is a type of pyrimidine, which is a class of organic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . Pyrimidines are known to display a range of pharmacological effects .
Synthesis Analysis
The synthesis of pyrimidines, including “this compound”, involves numerous methods . For instance, Singour and coworkers reported the synthesis of five 2-chloropyrimidine derivatives by the reaction of 2,4,6 trichloropyrimidine either with aromatic amines or amides .Scientific Research Applications
Neurotropic Activity Studies
- Neurotropic Activity in Pyrrolopyrimidin-4-ones : Zaliznaya et al. (2020) explored the biological activity of various compounds, including structural analogs of 2,5,6-Trimethylpyrimidin-4-amine. They synthesized annelated 4-aminopyridines and examined their neurotropic activity using the “open field” model. Their studies indicated significant neurotropic activity in certain compounds, showing potential for novel bioactive molecules in neuroactivity research (Zaliznaya et al., 2020).
Pharmacological Applications
- Discovery of A2B Adenosine Receptor Antagonists : Vidal et al. (2007) identified a series of N-heteroaryl 4'-(2-furyl)-4,5'-bipyrimidin-2'-amines, similar in structure to this compound, as potent and selective A2B adenosine receptor antagonists. This discovery is significant in pharmacology, especially in the development of treatments targeting adenosine receptors (Vidal et al., 2007).
Chemical Synthesis and Modification
- Regioselective Amination of Polychloropyrimidines : Smith and Buchwald (2016) conducted research on the amination of substituted di- and trichloropyrimidines, yielding 2-substituted products. This study is relevant for understanding the chemical properties and potential modifications of this compound (Smith & Buchwald, 2016).
Anti-HIV-1 Research
- Synthesis of MC-1220 Analogs for HIV-1 Treatment : Loksha et al. (2016) synthesized novel MC-1220 analogs, including derivatives of this compound, to evaluate their anti-HIV-1 activity. Their research contributes to the ongoing efforts in finding effective treatments for HIV-1 (Loksha et al., 2016).
Antihypertensive Activity
- Evaluation of 6-Arylpyrido Derivatives : Bennett et al. (1981) studied a series of 6-arylpyrido derivatives, including those structurally related to this compound, for their antihypertensive activity. This research is pivotal in the context of developing new antihypertensive drugs (Bennett et al., 1981).
Antitumor Activities
- Synthesis of N-(2′-arylaminepyrimidin-4′-yl) Derivatives : De-qing (2011) synthesized novel derivatives of N-(2′-arylaminepyrimidin-4′-yl), related to this compound, and evaluated their antitumor activities. This highlights its potential application in cancer research (De-qing, 2011).
Safety and Hazards
Properties
IUPAC Name |
2,5,6-trimethylpyrimidin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-4-5(2)9-6(3)10-7(4)8/h1-3H3,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNOWKUQKICEGKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.